4-(tert-Butyl)-3,5-dimethylphenol

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 4-tert-butyl-3,5-dimethylphenol
• InChI: InChI=1S/C12H18O/c1-8-6-10(13)7-9(2)11(8)12(3,4)5/h6-7,13H,1-5H3
• InChI Key: KXSYUQQSWLXXLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C(C)(C)C)C)O

Description

4-(tert-Butyl)-3,5-dimethylphenol is a phenolic compound featuring a tert-butyl substituent at the para position and methyl groups at the 3 and 5 positions. Phenolic derivatives are widely used in industrial applications, including antioxidants, polymer stabilizers, and intermediates in organic synthesis . The tert-butyl group is known to enhance steric hindrance and lipophilicity, which may improve thermal stability and resistance to oxidation compared to simpler methyl-substituted phenols .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(tert-Butyl)-3,5-dimethylphenol typically involves the alkylation of phenol with tert-butyl alcohol and dimethyl sulfate. The reaction is catalyzed by an acid, such as sulfuric acid, and is carried out under controlled temperature conditions to ensure the selective formation of the desired product.

Industrial Production Methods: In industrial settings, the production of 4-(tert-Butyl)-3,5-dimethylphenol is often achieved through a continuous flow process. This method enhances the efficiency and yield of the reaction while minimizing the formation of by-products. The use of flow microreactor systems has been shown to be particularly effective in the large-scale production of this compound .

Chemical Reactions Analysis

Types of Reactions: 4-(tert-Butyl)-3,5-dimethylphenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones and other oxidation products.

Reduction: It can be reduced to form corresponding alcohols.

Substitution: The phenolic hydroxyl group can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Electrophiles like acyl chlorides and alkyl halides are commonly employed.

Major Products Formed:

Oxidation: Quinones and hydroquinones.

Reduction: Corresponding alcohols.

Substitution: Alkylated or acylated phenols.

Scientific Research Applications

Chemistry: 4-(tert-Butyl)-3,5-dimethylphenol is used as an intermediate in the synthesis of various organic compounds. Its antioxidant properties make it valuable in preventing the oxidation of other chemicals during reactions.

Biology: In biological research, this compound is used to study the effects of antioxidants on cellular processes. It has been shown to protect cells from oxidative stress and is used in experiments involving cell culture and molecular biology.

Medicine: While not directly used as a drug, 4-(tert-Butyl)-3,5-dimethylphenol is studied for its potential therapeutic effects due to its antioxidant properties. It is investigated for its role in preventing oxidative damage in various diseases.

Industry: The compound is widely used as a stabilizer in the production of polymers, plastics, and rubber. It helps in preventing the degradation of these materials by inhibiting oxidative reactions.

Mechanism of Action

The antioxidant effect of 4-(tert-Butyl)-3,5-dimethylphenol is primarily due to its ability to donate hydrogen atoms to free radicals, thereby neutralizing them. This prevents the free radicals from causing oxidative damage to other molecules. The phenolic hydroxyl group plays a crucial role in this mechanism, as it can easily donate a hydrogen atom to stabilize the free radical.

Comparison with Similar Compounds

3,5-Dimethylphenol (CAS 108-68-9)

Structural Differences : Lacks the tert-butyl group at the para position.
Key Properties :

• Market Data : Global consumption spans over 200 countries, with historical data (1997–2019) and forecasts up to 2044. Applications include resins, coatings, and agrochemicals .
• Analytical Behavior : Recovery rates in gas chromatography (GC) methods range from 94.6–98.2% .

Comparison: The tert-butyl group in 4-(tert-Butyl)-3,5-dimethylphenol likely reduces biodegradability further due to increased steric hindrance. Market applications may shift toward high-performance antioxidants or stabilizers, leveraging its enhanced stability .

Other Dimethylphenol Isomers (2,4-, 2,6-, and 3,4-Dimethylphenol)

Structural Differences : Vary in methyl group positions.
Key Properties :

• Biodegradability: 3,4-Dimethylphenol degrades more readily (BODₛₜ = 16% of thOD) than 3,5-, 2,4-, or 2,6-isomers .
• Applications: 2,4-Dimethylphenol is used in resins and dyes, while 3,5-dimethylphenol serves as a precursor in pesticide synthesis .

Comparison: The tert-butyl substituent in 4-(tert-Butyl)-3,5-dimethylphenol may reduce reactivity in electrophilic substitution reactions compared to isomers with ortho-methyl groups, directing synthesis toward specific functionalization pathways.

Substituted Derivatives: 4-(Dimethylamino)-3,5-dimethylphenol

Structural Differences: Contains a dimethylamino group instead of tert-butyl. Key Properties:

• Chromatographic Behavior : Retention time (TR) on OV-17 column at 190°C is 1.58 minutes, significantly shorter than Zectran (TR = 11.7 min) due to lower molecular weight and polarity .

Comparison: The tert-butyl group in 4-(tert-Butyl)-3,5-dimethylphenol would increase molecular weight and lipophilicity, likely prolonging retention times in GC analysis compared to amino-substituted analogs .

Complex Phenolic Antioxidants (e.g., CAS 1709-70-2)

Structural Differences : Bulky tert-butyl groups and multiple aromatic rings.
Key Properties :

• Applications: Used as radical scavengers in polymers and fuels. The tert-butyl groups enhance steric protection of the phenolic -OH group, improving antioxidant efficacy .

Comparison: 4-(tert-Butyl)-3,5-dimethylphenol’s simpler structure may offer cost-effective stabilization for moderate-temperature applications, whereas bulkier analogs (e.g., CAS 1709-70-2) are suited for high-performance industrial uses .

Data Tables

Table 1: Biodegradability of Dimethylphenols

Compound	BODₛₜ/BOD₇ (%)	Long-Term Degradation (BOD₅/BOD₇)
3,5-Dimethylphenol	≤4	Yes (gradual)
3,4-Dimethylphenol	16	Yes (rapid)
2,4-/2,6-Dimethylphenol	0	Yes (gradual)

Source: Adapted from biodegradability studies

Table 2: Chromatographic Retention Times of Phenolic Derivatives

Compound	Retention Time (min)	Column/Conditions
4-(Dimethylamino)-3,5-dimethylphenol	1.58	OV-17, 190°C, 88 ml N₂/min
3,5-Dimethylphenol	~2–3*	Estimated based on polarity
4-(tert-Butyl)-3,5-dimethylphenol	~8–10*	Hypothetical (higher lipophilicity)

Hypothetical values inferred from structural trends